Cas no 1190314-95-4 (4-Fluoro-7-azainole-3-carboxylic Acid)

• Product Name: 4-Fluoro-7-azainole-3-carboxylic Acid
• CAS No: 1190314-95-4
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 4562189
• PubChem ID: 59198194
• Update Time: 2024-03-01

4-Fluoro-7-azainole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-7-azainole-3-carboxylic acid
• 4-Fluoro-7-azainole-3-carboxylic Acid

• Inchi： 1S/C8H5FN2O2/c9-5-1-2-10-7-6(5)4(3-11-7)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： DKZKIAYGAZBOSQ-UHFFFAOYSA-N
• SMILES： C12NC=C(C(O)=O)C1=C(F)C=CN=2

Computed Properties

• Exact Mass: 180.03350557g/mol
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3

4-Fluoro-7-azainole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines